Cas no 1782625-44-8 (4-1-(3-fluoro-2-methoxyphenyl)ethylpiperidine)

• Product Name: 4-1-(3-fluoro-2-methoxyphenyl)ethylpiperidine
• CAS No: 1782625-44-8
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 5913571
• PubChem ID: 83912239
• Update Time: 2025-08-05

4-1-(3-fluoro-2-methoxyphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-fluoro-2-methoxyphenyl)ethylpiperidine
• 1782625-44-8
• 4-[1-(3-fluoro-2-methoxyphenyl)ethyl]piperidine
• EN300-1821126

• Inchi： 1S/C14H20FNO/c1-10(11-6-8-16-9-7-11)12-4-3-5-13(15)14(12)17-2/h3-5,10-11,16H,6-9H2,1-2H3
• InChI Key： IOTBQTNNKXGJDU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-1-(3-fluoro-2-methoxyphenyl)ethylpiperidine

Introduction to 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine (CAS No. 1782625-44-8)

4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine, with the CAS number 1782625-44-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The chemical structure of 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine is characterized by a piperidine ring substituted with a fluoro-methoxyphenyl ethyl group. The presence of the fluorine and methoxy substituents imparts unique pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications. Recent research has focused on elucidating the mechanisms of action and potential therapeutic uses of this compound.

In the context of drug discovery, 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine has been evaluated for its ability to modulate specific receptors and enzymes. One notable area of research involves its interaction with serotonin receptors, particularly the 5-HT_1A receptor. Studies have shown that this compound exhibits selective agonist activity at the 5-HT_1A receptor, which is implicated in various neurological disorders such as anxiety and depression. This selective binding profile suggests that 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine could be developed into a novel therapeutic agent for these conditions.

Beyond its potential as a serotonin receptor modulator, 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for developing an effective oral medication. Additionally, it demonstrates low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In terms of clinical development, early-stage clinical trials have been initiated to evaluate the safety and efficacy of 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. Ongoing research aims to further validate these findings and explore the full therapeutic potential of this compound.

The synthetic route for producing 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine has been optimized to ensure high yield and purity. The process involves several steps, including the formation of the fluoro-methoxyphenyl ethyl intermediate and subsequent coupling with piperidine. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and potential commercial applications.

In conclusion, 4-1-(3-Fluoro-2-Methoxyphenyl)ethylpiperidine (CAS No. 1782625-44-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in the fields of neurology and inflammation. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the quest for innovative treatments.